N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-((4-fluorophenyl)thio)acetamide
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Description
N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-((4-fluorophenyl)thio)acetamide is a useful research compound. Its molecular formula is C19H18FNO3S and its molecular weight is 359.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Derivatives and Anti-inflammatory Activity : Research conducted by K. Sunder and Jayapal Maleraju (2013) describes the synthesis of eight derivatives of a similar compound, focusing on anti-inflammatory activities. The study highlights the chemical structures confirmed by spectroscopic methods and the significant anti-inflammatory activity exhibited by some derivatives, suggesting potential pharmacological applications (Sunder & Maleraju, 2013).
Chemoselective Acetylation for Antimalarial Drugs : Deepali B Magadum and G. Yadav (2018) explored chemoselective monoacetylation of 2-aminophenol to synthesize N-(2-hydroxyphenyl)acetamide, a key intermediate in antimalarial drugs. The study provides insights into the optimization of synthesis processes and potential pharmaceutical applications (Magadum & Yadav, 2018).
Structural and Mechanistic Insights
Reaction Mechanisms and Structural Transformations : Richard Kammel and colleagues (2015) investigated reactions involving a brominated benzolactone/lactam with specific compounds, providing insights into reaction mechanisms and structural transformations. This research aids in understanding the chemical behavior of benzofuran derivatives and their potential applications in organic synthesis (Kammel et al., 2015).
Silylation of N-(2-hydroxyphenyl)acetamide : The study by N. Lazareva et al. (2017) on the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes showcases the formation of silaheterocyclic benzoxazasiloles. This research not only explores the synthesis of heterocyclic compounds but also provides insights into their structural properties, demonstrating the versatility of benzofuran derivatives in material science and organic chemistry (Lazareva et al., 2017).
Properties
IUPAC Name |
N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(4-fluorophenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FNO3S/c1-19(23,17-10-13-4-2-3-5-16(13)24-17)12-21-18(22)11-25-15-8-6-14(20)7-9-15/h2-10,23H,11-12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACJRRGXEWOXNED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)CSC1=CC=C(C=C1)F)(C2=CC3=CC=CC=C3O2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.